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Compound of Interest

Compound Name: Theophylline Sodium Glycinate

Cat. No.: B1264794 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Theophylline Sodium Glycinate, a bronchodilator used in pharmaceutical

research and development, requires careful handling and disposal to prevent potential

environmental contamination and ensure compliance with regulatory standards. This guide

provides essential, step-by-step information for the safe and compliant disposal of

Theophylline Sodium Glycinate.

Core Principles of Pharmaceutical Waste
Management
The disposal of pharmaceutical waste, including Theophylline Sodium Glycinate, is governed

by a framework of regulations designed to protect public health and the environment.[1][2] In

the United States, the Environmental Protection Agency (EPA) and the Drug Enforcement

Administration (DEA) are the primary federal bodies that regulate pharmaceutical waste.[2][3]

The Resource Conservation and Recovery Act (RCRA) provides the authority for the EPA to

control hazardous waste from its generation to its ultimate disposal.[2] Many states have their

own regulations that can be more stringent than federal laws.[1]

A key principle is the prohibition of disposing of hazardous waste pharmaceuticals down the

drain.[3][4] This practice can lead to the contamination of water supplies.[1]
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Step-by-Step Disposal Procedures for Theophylline
Sodium Glycinate
Adherence to the following procedural steps will ensure the safe and compliant disposal of

Theophylline Sodium Glycinate.

Step 1: Waste Identification and Classification

The first crucial step is to determine if the Theophylline Sodium Glycinate waste is classified

as hazardous. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste according to US EPA guidelines listed in 40 CFR 261.3.[5]

While Theophylline Sodium Glycinate is not specifically listed as a P- or U-listed hazardous

waste by the EPA, it is essential to consult state and local regulations, as they may have

different classifications.[6] Factors that could render the waste hazardous include exhibiting

characteristics of ignitability, corrosivity, reactivity, or toxicity.

Step 2: Segregation of Waste

Proper segregation of chemical waste is fundamental to safe disposal. Theophylline Sodium
Glycinate waste should be collected in a designated, properly labeled, and sealed container.

This container should be separate from other laboratory waste streams to prevent accidental

mixing and reactions.

Step 3: Personal Protective Equipment (PPE)

When handling Theophylline Sodium Glycinate for disposal, it is imperative to wear

appropriate personal protective equipment. This includes:

Chemical-resistant gloves

Safety goggles or a face shield

A lab coat or other protective clothing[7]

Avoid creating dust, and ensure adequate ventilation to prevent inhalation of any airborne

particles.[5][8]
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Step 4: Selection of a Compliant Disposal Method

The recommended and most secure method for disposing of Theophylline Sodium Glycinate
is through an approved and licensed hazardous waste disposal company.[5][9] These

companies are equipped to handle and treat chemical waste in accordance with all federal,

state, and local regulations.

Incineration at a permitted treatment facility is a common method for the disposal of

pharmaceutical waste.[2][3] The product may be burned in an incinerator equipped with an

afterburner and scrubber.[9]

Step 5: Documentation and Record-Keeping

Maintain meticulous records of the disposal process. This documentation should include:

The name and quantity of the disposed chemical.

The date of disposal.

The name and contact information of the licensed waste disposal company.

Copies of all waste manifests and certificates of destruction.

These records are essential for regulatory compliance and internal safety audits.

Regulatory and Disposal Method Summary
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Category Key Considerations & Recommendations

Regulatory Agencies

Environmental Protection Agency (EPA), Drug

Enforcement Administration (DEA), State and

Local Environmental Agencies.[1][2][3]

Governing Legislation
Resource Conservation and Recovery Act

(RCRA).[1][2]

Waste Classification
Determine if hazardous based on federal (40

CFR 261.3), state, and local regulations.[5]

Recommended Disposal
Engage a licensed hazardous waste disposal

company.[5][9]

Approved Treatment
Incineration in a permitted facility with an

afterburner and scrubber.[2][3][9]

Prohibited Actions
Do not flush down the drain or dispose of in

regular trash.[3][4]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Theophylline
Sodium Glycinate.
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Caption: Workflow for the compliant disposal of Theophylline Sodium Glycinate.
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By adhering to these procedures, research professionals can ensure the safe handling and

disposal of Theophylline Sodium Glycinate, thereby protecting themselves, their colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1264794?utm_src=pdf-body
https://www.benchchem.com/product/b1264794?utm_src=pdf-custom-synthesis
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.danielshealth.com/knowledge-center/pharmaceutical-waste-regulations-policy-and-procedure
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.epa.gov/hwgenerators/management-hazardous-waste-pharmaceuticals
https://aksci.com/sds/K416_SDS.pdf
https://easyrxcycle.com/pharmaceutical-disposal-guide
https://www.chemicalbull.com/products/theophylline-sodium-glycinate
https://www.chemicalbook.com/msds/sodium-theophylline-glycinate.htm
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=34340
https://www.benchchem.com/product/b1264794#theophylline-sodium-glycinate-proper-disposal-procedures
https://www.benchchem.com/product/b1264794#theophylline-sodium-glycinate-proper-disposal-procedures
https://www.benchchem.com/product/b1264794#theophylline-sodium-glycinate-proper-disposal-procedures
https://www.benchchem.com/product/b1264794#theophylline-sodium-glycinate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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